5-Methyl-2-(propylsulfonyl)aniline

• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol
• IUPAC Name: 5-methyl-2-propylsulfonylaniline
• InChI: InChI=1S/C10H15NO2S/c1-3-6-14(12,13)10-5-4-8(2)7-9(10)11/h4-5,7H,3,6,11H2,1-2H3
• InChI Key: BHWOPWONGQLHDU-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=C(C=C(C=C1)C)N

Description

5-Methyl-2-(propylsulfonyl)aniline is a sulfonylated aniline derivative characterized by a methyl group at the 5-position and a propylsulfonyl moiety at the 2-position of the benzene ring.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key structural and physicochemical differences between 5-methyl-2-(propylsulfonyl)aniline and related compounds:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties	References
This compound	5-CH₃, 2-(C₃H₇SO₂)	C₁₀H₁₅NO₂S	229.30 (calc.)	High lipophilicity (predicted)	N/A
5-(Ethylsulfonyl)-2-methoxyaniline	5-SO₂C₂H₅, 2-OCH₃	C₉H₁₃NO₃S	227.27	m.p. 98–100°C; IR (ν=3340 cm⁻¹, NH₂)
5-Chloro-2-(methylsulfonyl)aniline	5-Cl, 2-SO₂CH₃	C₇H₈ClNO₂S	217.66	CAS 29124-54-7; LogD (predicted ~2.1)
5-(3-Methylpiperidin-1-yl)-2-(methylsulfonyl)aniline	5-piperidinyl, 2-SO₂CH₃	C₁₃H₂₀N₂O₂S	268.38	Purity 97%; pharmacological intermediate

Key Observations :

• Electronic Effects : Electron-withdrawing groups (e.g., Cl in 5-chloro-2-(methylsulfonyl)aniline) decrease the electron density of the aniline ring, affecting reactivity in electrophilic substitutions .
• Pharmacological Relevance : Ethylsulfonyl and methoxy substituents (e.g., 5-(ethylsulfonyl)-2-methoxyaniline) are critical in kinase inhibitors (e.g., VEGFR2), suggesting the propylsulfonyl variant may have similar applications .